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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B028259

An In-depth Technical Guide to 2-Bromo-4'-hydroxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4'-
hydroxyacetophenone, a key chemical compound in scientific research and pharmaceutical
development. This document outlines its chemical properties, experimental protocols for its
synthesis, and its role in various biological pathways.

Core Compound Data

2-Bromo-4'-hydroxyacetophenone, also known as 4-(Bromoacetyl)phenol or PTP Inhibitor I,
IS a significant intermediate in the synthesis of various fine chemicals and pharmaceuticals.[1]
Its utility is underscored by its role as a covalent inhibitor of protein tyrosine phosphatases
(PTPs).[1][2]
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Property Value Reference

Molecular Formula CsH7BrO:z [L1121[31[4115]

Molecular Weight 215.04 g/mol [11[2][41[5]

CAS Number 2491-38-5 [L1[21[31[5]
Pale beige or white to off-white

Appearance _ [1][2][6]
solid

Melting Point 123-126 °C [1]

Boiling Point (Predicted)

338.7+17.0°C

[1]

Density (Predicted) 1.622 + 0.06 g/cm?3 [1]
B Slightly soluble in chloroform

Solubility [1]
and methanol

pKa (Predicted) 7.69£0.15 [6]
LIYOFQHKEWTQRH-

InChl Key [4]
UHFFFAOYSA-N

SMILES C1=CC(=CC=C1C(=0)CBr)O [4]

Experimental Protocols

Detailed methodologies for the synthesis of 2-Bromo-4'-hydroxyacetophenone are crucial for
its application in research and development. Below are protocols derived from cited literature.

Synthesis via Bromination of 4-hydroxyacetophenone

This common method involves the direct bromination of 4'-hydroxyacetophenone.
e Materials:
o 4-hydroxyacetophenone

o Bromine
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o Ether
o Saturated sodium bicarbonate solution

o Magnesium sulfate

e Procedure:

o Dissolve 4-hydroxyacetophenone (15 g, 110 mmol) in ether (200 mL) in a suitable reaction
vessel.

o Cool the solution to 0°C using an ice bath.

o Slowly add bromine (17.6 g, 110 mmol) dropwise to the cooled solution over a period of 20
minutes, maintaining the temperature.

o Sitir the reaction mixture for 1 hour at 0°C.

o Carefully pour the reaction mixture into a saturated sodium bicarbonate solution (500 mL)
to quench the reaction.

o Separate the organic layer and wash it with a saturated sodium bicarbonate solution.
o Dry the organic layer over magnesium sulfate.
o Concentrate the solution in vacuo to obtain the crude product.

o Recrystallize the crude product from ether to yield pure 2-Bromo-4'-
hydroxyacetophenone (14.1 g).[7]

Synthesis using Pyridinium Hydrobromide Perbromide

An alternative method utilizes a less hazardous brominating agent.
e Materials:
o 4-hydroxyacetophenone

o Pyridinium hydrobromide perbromide
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o Tetrahydrofuran (THF)

e Procedure:

o Combine 4-hydroxyacetophenone with pyridinium hydrobromide perbromide in
tetrahydrofuran (THF).

o Stir the reaction mixture at room temperature for 3 hours.

o Upon completion of the reaction, the product, 2-Bromo-4'-hydroxyacetophenone, can be
isolated and purified, typically through recrystallization from methanol.[1][2]

Biological Significance and Applications

2-Bromo-4'-hydroxyacetophenone is extensively utilized in biochemical research as a
covalent inhibitor of protein tyrosine phosphatases (PTPs).[1] It has demonstrated inhibitory
activity against PTP1B with a Ki value of 42 yM, making it a valuable tool for studying metabolic
disorders like diabetes.[1][2][8] Its inhibition of SHP-1 also has implications for research in
cancer, allergy, and inflammation.[1] The compound's ability to covalently bind to the catalytic
domain of these enzymes makes it an essential reagent for investigating cellular signaling
pathways.[1][2]

In industrial settings, it is used as a microbicide to inhibit bacterial growth in various
applications, including papermaking chemicals, emulsion paints, adhesives, and polishes.[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-Bromo-4'-
hydroxyacetophenone via the direct bromination method.

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-4'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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